N-phenethyl-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide
Description
N-phenethyl-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide, also known as ETI-264, is a novel compound that has gained significant attention in the field of scientific research. This compound is a potential candidate for the development of new drugs due to its unique chemical structure and promising pharmacological properties.
Scientific Research Applications
Antioxidant Activity
The compound has been evaluated for its in vitro antioxidant activity using the ABTS assay. It exhibited moderate antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases .
Antimicrobial Activity
“N-phenethyl-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide” has demonstrated significant activity against both Gram-positive and Gram-negative bacterial strains, as well as yeasts like Candida glabrata ATCC 90030 and Candida krusei ATCC 34135. This suggests its potential use as an antimicrobial agent .
Interaction with DNA Bases
The compound’s interactions with DNA bases such as guanine, thymine, adenine, and cytosine have been computationally investigated. Charge transfer methods were used to examine these interactions, indicating potential applications in gene therapy and molecular biology .
Material Science
Thiophene derivatives, including this compound, are utilized in material science. They play a role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and the fabrication of organic light-emitting diodes (OLEDs) .
Pharmacological Properties
Thiophene-based analogs exhibit various pharmacological properties. They are crucial for medicinal chemists to produce compounds with biological effects, such as anticancer, anti-inflammatory, and antimicrobial activities .
Corrosion Inhibition
In industrial chemistry, thiophene derivatives are used as corrosion inhibitors. This application is vital for protecting materials and infrastructure in harsh chemical environments .
Anesthetic Applications
Some thiophene derivatives are used as voltage-gated sodium channel blockers and dental anesthetics in Europe. This indicates the potential for “N-phenethyl-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide” to be developed into anesthetic agents .
Synthetic Chemistry
The compound is part of a class of heterocyclic compounds that are important in synthetic chemistry for producing a combinatorial library and searching for lead molecules in drug discovery .
properties
IUPAC Name |
N-(2-phenylethyl)-2-(5-thiophen-2-yl-1,2-oxazol-3-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c20-17(18-9-8-13-5-2-1-3-6-13)12-14-11-15(21-19-14)16-7-4-10-22-16/h1-7,10-11H,8-9,12H2,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVDXOPHXSAQRAW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCNC(=O)CC2=NOC(=C2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-phenethyl-2-(5-(thiophen-2-yl)isoxazol-3-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(benzo[d][1,3]dioxol-5-yl)-2-(1-(2,4-dimethylphenyl)-4-methyl-7-oxo-1H-pyrazolo[3,4-d]pyridazin-6(7H)-yl)acetamide](/img/structure/B2938188.png)
![(5Z)-5-[(5,7-dimethyl-4-oxo-4H-chromen-3-yl)methylidene]-3-ethyl-2-sulfanylidene-1,3-thiazolidin-4-one](/img/structure/B2938189.png)
![N-{[3-(aminomethyl)phenyl]methyl}acetamide hydrochloride](/img/structure/B2938193.png)
![ethyl 3-[(4-phenyl-3,6-dihydropyridin-1(2H)-yl)sulfonyl]-1-benzothiophene-2-carboxylate](/img/structure/B2938194.png)
![N-(4,6-dihydrothieno[3,4-c]isoxazol-3-yl)-2-(1H-indol-3-yl)acetamide](/img/structure/B2938195.png)
![2-[2-[(2-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-2-oxoethyl)thio]-5-(hydroxymethyl)-1H-imidazol-1-yl]-N-methylacetamide](/img/structure/B2938197.png)
![3-{2-[(Tert-butoxy)carbonyl]-2-azabicyclo[2.1.1]hexan-1-yl}propanoic acid](/img/structure/B2938202.png)
